- Micellar Suzuki Cross-Coupling between Thiophene and Aniline in Water and under Air, Organics, 2021, 2(4), 415-423
Cas no 96919-49-2 (2-(Thiophen-3-yl)aniline)
2-(Thiophen-3-yl)aniline Chemical and Physical Properties
Names and Identifiers
-
- 2-(Thiophen-3-yl)aniline
- [2-(3-Thienyl)phenyl]amine
- 2-thiophen-3-ylaniline
- 2-(3-Thienyl)benzenamine (ACI)
- [2-(Thiophen-3-yl)phenyl]amine
- DTXSID10399659
- 2-Thiophen-3-yl-phenylamine hydrochloride
- 96919-49-2
- ALBB-007903
- STK504893
- CS-0269545
- Benzenamine, 2-(3-thienyl)-
- EN300-1250073
- SCHEMBL5190739
- Benzenamine,2-(3-thienyl)-
- AKOS004114115
-
- MDL: MFCD06740170
- Inchi: 1S/C10H9NS/c11-10-4-2-1-3-9(10)8-5-6-12-7-8/h1-7H,11H2
- InChI Key: DMPDFHZOUOIWCO-UHFFFAOYSA-N
- SMILES: S1C=C(C2C(N)=CC=CC=2)C=C1
Computed Properties
- Exact Mass: 175.04600
- Monoisotopic Mass: 175.046
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 149
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 54.3A^2
- XLogP3: 2.5
Experimental Properties
- Density: 1.196
- Boiling Point: 277 °C at 760 mmHg
- Flash Point: 121.3 °C
- PSA: 54.26000
- LogP: 3.57850
2-(Thiophen-3-yl)aniline Customs Data
- HS CODE:2934999090
- Customs Data:
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
2-(Thiophen-3-yl)aniline Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM132556-1g |
2-(thiophen-3-yl)aniline |
96919-49-2 | 95% | 1g |
$333 | 2021-08-05 | |
| Chemenu | CM132556-1g |
2-(thiophen-3-yl)aniline |
96919-49-2 | 95% | 1g |
$*** | 2023-05-04 | |
| Alichem | A169004182-1g |
2-(Thiophen-3-yl)aniline |
96919-49-2 | 95% | 1g |
$400.00 | 2023-08-31 | |
| TRC | B587878-10mg |
2-(thiophen-3-yl)aniline |
96919-49-2 | 10mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B587878-50mg |
2-(thiophen-3-yl)aniline |
96919-49-2 | 50mg |
$ 95.00 | 2022-06-07 | ||
| TRC | B587878-100mg |
2-(thiophen-3-yl)aniline |
96919-49-2 | 100mg |
$ 160.00 | 2022-06-07 | ||
| Enamine | EN300-1250073-0.05g |
2-(thiophen-3-yl)aniline |
96919-49-2 | 0.05g |
$719.0 | 2023-06-08 | ||
| Enamine | EN300-1250073-0.1g |
2-(thiophen-3-yl)aniline |
96919-49-2 | 0.1g |
$755.0 | 2023-06-08 | ||
| Enamine | EN300-1250073-0.25g |
2-(thiophen-3-yl)aniline |
96919-49-2 | 0.25g |
$789.0 | 2023-06-08 | ||
| Enamine | EN300-1250073-0.5g |
2-(thiophen-3-yl)aniline |
96919-49-2 | 0.5g |
$823.0 | 2023-06-08 |
2-(Thiophen-3-yl)aniline Production Method
Production Method 1
Production Method 2
- Synthesis of 4-Alkylidene-Substituted 1,2,3,4-Tetrahydroisoquinolines via Palladium-Catalyzed Carbopalladation/C-H Activation of 2-Bromobenzyl-N-propargylamines, Synthesis, 2015, 47(11), 1633-1642
Production Method 3
- Boroquinol Complexes with Fused Extended Aromatic Backbones: Synthesis and Optical Properties, Chemistry - A European Journal, 2017, 23(4), 935-945
Production Method 4
- Exploiting Iminoquinones as Electrophilic at Nitrogen "N+" Synthons for C-N Bond Construction, Organic Letters, 2021, 23(18), 7008-7013
Production Method 5
- α-Bromoacrylic Acids as C1 Insertion Units for Palladium-Catalyzed Decarboxylative Synthesis of Diverse Dibenzofulvenes, Organic Letters, 2021, 23(15), 5744-5749
Production Method 6
- Palladium-Catalyzed Sequential C-H Activation/Amination with Diaziridinone: An Approach to Indoles, Organic Letters, 2021, 23(9), 3646-3651
Production Method 7
- Synthesis and anti-tubercular activity of fused thieno-/furo-quinoline compounds, RSC Advances, 2016, 6(52), 46073-46080
Production Method 8
1.2 Reagents: Potassium carbonate ; 16 h, 100 °C
- Visible-light-induced regioselective synthesis of polyheteroaromatic compounds, Chemical Communications (Cambridge, 2016, 52(22), 4203-4206
Production Method 9
- Wavelength Modulation of Defect Photoluminescence from Locally Functionalized Single-Walled Carbon Nanotubes Using Heterocycle-Substituted Aryldiazonium Salts, Bulletin of the Chemical Society of Japan, 2023, 96(2), 127-132
Production Method 10
- A Catellani and retro-Diels-Alder strategy to access 1-amino phenanthrenes via ortho- and interannular C-H activation of 2-iodobiphenyls, Organic Chemistry Frontiers, 2021, 8(23), 6535-6540
Production Method 11
1.2 Reagents: Ammonium chloride Solvents: Water
- Metal- and additive-free cascade trifluoroethylation/cyclization of organic isoselenocyanates by phenyl(2,2,2-trifluoroethyl)iodonium triflate, Journal of Fluorine Chemistry, 2019, 226,
Production Method 12
1.2 Reagents: Ammonium chloride Solvents: Water
- TfOH-Promoted Transition-Metal-Free Cascade Trifluoroethylation/Cyclization of Organic Isothiocyanates by Phenyl(2,2,2-trifluoroethyl)iodonium Triflate, Organic Letters, 2018, 20(20), 6480-6484
Production Method 13
1.2 24 h, 80 °C
- Palladium-Catalyzed Synthesis of Tetrasubstituted Olefins by Triple Domino Process, Advanced Synthesis & Catalysis, 2017, 359(14), 2407-2413
Production Method 14
- Intramolecular diazo coupling of 2-aminophenylthiophenes. The formation of isomeric thieno[c]cinnolines, Journal of the Chemical Society, 1985, (1985), 131-3
2-(Thiophen-3-yl)aniline Raw materials
- 3-Bromothiophene
- 2-Iodoaniline
- (thiophen-3-yl)boronic acid
- 3-(2-NITRO-PHENYL)-THIOPHENE
- (2-Aminophenyl)boronic acid
2-(Thiophen-3-yl)aniline Preparation Products
2-(Thiophen-3-yl)aniline Related Literature
-
1. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
-
J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
-
Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
-
Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
-
Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
Additional information on 2-(Thiophen-3-yl)aniline
Comprehensive Guide to 2-(Thiophen-3-yl)aniline (CAS No. 96919-49-2): Properties, Applications, and Market Insights
2-(Thiophen-3-yl)aniline (CAS No. 96919-49-2) is a specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and material science. This aromatic amine, featuring a thiophene ring fused with an aniline moiety, exhibits unique chemical properties that make it a valuable intermediate in synthetic chemistry. Researchers and industry professionals are increasingly exploring its potential due to its versatile reactivity and structural features.
The molecular structure of 2-(Thiophen-3-yl)aniline combines the electron-rich nature of thiophene with the nucleophilic characteristics of aniline, enabling diverse functionalization. With a molecular formula of C10H9NS and a molar mass of 175.25 g/mol, this compound typically appears as a light yellow to brown crystalline solid. Its melting point ranges between 80-85°C, and it demonstrates moderate solubility in organic solvents like ethanol, acetone, and dichloromethane, while being poorly soluble in water.
In pharmaceutical research, 2-(Thiophen-3-yl)aniline serves as a key building block for drug discovery. Recent studies highlight its role in developing novel heterocyclic compounds with potential biological activities, including antimicrobial and anti-inflammatory properties. The thiophene-aniline scaffold is particularly valuable in designing small molecule inhibitors targeting various enzymes and receptors. This aligns with current trends in personalized medicine and targeted drug delivery systems, which dominate modern pharmaceutical discussions.
The compound's applications extend to material science, where it contributes to the synthesis of conducting polymers and organic semiconductors. As the demand for flexible electronics and organic photovoltaics grows, researchers are investigating 2-(Thiophen-3-yl)aniline derivatives for their electron-transport properties and thermal stability. These applications resonate with the global push toward sustainable energy solutions and green chemistry initiatives.
From a commercial perspective, the market for 2-(Thiophen-3-yl)aniline has shown steady growth, particularly in Asia-Pacific regions where pharmaceutical and electronic industries are expanding. Suppliers typically offer this compound with purity levels ranging from 97% to 99%, catering to both research and industrial-scale requirements. Current pricing trends reflect its specialized nature, with costs varying based on quantity and purity specifications.
Quality control measures for 2-(Thiophen-3-yl)aniline involve rigorous analytical techniques, including HPLC, GC-MS, and NMR spectroscopy. These methods ensure the absence of impurities that could affect downstream applications. Storage recommendations typically suggest keeping the compound in a cool, dry place away from direct sunlight, preferably under inert atmosphere conditions to prevent oxidation.
Environmental and safety considerations for handling 2-(Thiophen-3-yl)aniline follow standard laboratory protocols. While not classified as highly hazardous, proper personal protective equipment (PPE) including gloves and safety goggles is recommended. Disposal should comply with local regulations for organic compounds, emphasizing the importance of responsible chemical management in line with ESG (Environmental, Social, and Governance) principles gaining traction across industries.
Recent scientific literature highlights innovative synthetic routes to 2-(Thiophen-3-yl)aniline, including catalytic cross-coupling reactions and microwave-assisted synthesis methods that improve yield and reduce reaction times. These advancements address the growing demand for atom-efficient and energy-saving chemical processes, topics frequently searched by professionals in green chemistry forums.
Future research directions for 2-(Thiophen-3-yl)aniline derivatives may explore their potential in bioimaging probes or metal-organic frameworks (MOFs), areas experiencing rapid growth in scientific publications. The compound's structural versatility positions it well for these emerging applications, making it a subject of ongoing investigation in academic and industrial laboratories worldwide.
For researchers seeking high-purity 2-(Thiophen-3-yl)aniline, several specialty chemical suppliers provide custom synthesis services and bulk quantities. The compound's CAS registry number (96919-49-2) serves as a crucial identifier for procurement and regulatory documentation, emphasizing the importance of accurate chemical identification in global supply chains.
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